![molecular formula C10H18O2 B1633748 4-Hydroxy-alpha,alpha,4-trimethylcyclohex-2-ene-1-methanol CAS No. 57030-53-2](/img/structure/B1633748.png)
4-Hydroxy-alpha,alpha,4-trimethylcyclohex-2-ene-1-methanol
Overview
Description
4-Hydroxy-alpha,alpha,4-trimethylcyclohex-2-ene-1-methanol is a natural product found in Osmitopsis asteriscoides with data available.
Scientific Research Applications
Surface Chemistry Reactions
Surface-phase reactions of similar compounds with ozone and air were studied on glass and vinyl flooring. Oxidation products such as glyoxal, methylglyoxal, and 4-oxopentanal were identified. This research is crucial for understanding indoor air quality and occupant exposures (Ham & Wells, 2008).
Oxidation of Aroma Compounds
Cytochromes P450, specifically CYP260B1 and CYP267B1, were shown to effectively oxidize carotenoid-derived aroma compounds. This indicates potential applications in chemical synthesis, as these enzymes selectively oxidize under mild conditions (Litzenburger & Bernhardt, 2016).
Asymmetric Hydrogenation
A study on the asymmetric hydrogenation of alpha-hydroxy aromatic ketones showed the production of 1-aryl-1,2-ethanediols with high enantioselectivity. This has implications in organic synthesis, particularly in achieving specific stereochemistry in end products (Ohkuma et al., 2007).
Synthesis of Substituted Benzenes
Research has developed a novel strategy for synthesizing (E)-1-((3-ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted benzenes, highlighting the versatility of this compound in organic synthesis (Das et al., 2009).
Novel Glycosidic Constituents in Saffron
The isolation and identification of new glycoconjugates from saffron, including β-d-glucosides of derivatives of 4-Hydroxy-alpha,alpha,4-trimethylcyclohex-2-ene-1-methanol, were achieved. This has implications in food chemistry and natural product research (Straubinger et al., 1997).
Photogeneration and Reactivity Studies
A study explored the photochemistry of related compounds, leading to insights into reductive dehalogenation and the formation of arylated products. This contributes to our understanding of reaction mechanisms in organic photochemistry (Protti et al., 2004).
Properties
IUPAC Name |
4-(2-hydroxypropan-2-yl)-1-methylcyclohex-2-en-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O2/c1-9(2,11)8-4-6-10(3,12)7-5-8/h4,6,8,11-12H,5,7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWFVRMWMBYDDFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(C=C1)C(C)(C)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501229923 | |
Record name | 4-Hydroxy-α,α,4-trimethyl-2-cyclohexene-1-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501229923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57030-53-2 | |
Record name | 4-Hydroxy-α,α,4-trimethyl-2-cyclohexene-1-methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57030-53-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hydroxy-alpha,alpha,4-trimethylcyclohex-2-ene-1-methanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057030532 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Hydroxy-α,α,4-trimethyl-2-cyclohexene-1-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501229923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hydroxy-α,α,4-trimethylcyclohex-2-ene-1-methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.005 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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